Cas no 1261952-00-4 (3-[4-(Pyrrolidinylsulfonyl)phenyl]isonicotinic acid)

• Product Name: 3-[4-(Pyrrolidinylsulfonyl)phenyl]isonicotinic acid
• CAS No: 1261952-00-4
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• MDL: MFCD18318735
• CID: 2765637
• PubChem ID: 53224683
• Update Time: 2025-04-21

3-[4-(Pyrrolidinylsulfonyl)phenyl]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50688473
• 3-[4-(PYRROLIDINYLSULFONYL)PHENYL]ISONICOTINIC ACID
• MFCD18318735
• 3-[4-(Pyrrolidine-1-sulfonyl)phenyl]pyridine-4-carboxylic acid
• 1261952-00-4
• 3-[4-(Pyrrolidinylsulfonyl)phenyl]Isonicotinic acid, 95%
• 3-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid
• 3-[4-(Pyrrolidinylsulfonyl)phenyl]isonicotinic acid

• MDL： MFCD18318735
• Inchi： 1S/C16H16N2O4S/c19-16(20)14-7-8-17-11-15(14)12-3-5-13(6-4-12)23(21,22)18-9-1-2-10-18/h3-8,11H,1-2,9-10H2,(H,19,20)
• InChI Key： HIRFNJGVPKSRBW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=NC=CC=2C(=O)O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 332.08307817Da
• Monoisotopic Mass: 332.08307817Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96Ų